Cas no 2248199-10-0 ((2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine)

• Product Name: (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine
• CAS No: 2248199-10-0
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6194754
• PubChem ID: 137939845
• Update Time: 2025-06-10

(2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine
• EN300-6507253
• 2248199-10-0

• Inchi： 1S/C11H16FNO/c1-8(7-13)6-9-4-3-5-10(14-2)11(9)12/h3-5,8H,6-7,13H2,1-2H3/t8-/m0/s1
• InChI Key： KFGQWCZIRGNIDW-QMMMGPOBSA-N
• SMILES： FC1C(=CC=CC=1C[C@H](C)CN)OC

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine

Introduction to (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine (CAS No. 2248199-10-0)

(2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2248199-10-0, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a chiral center and fluorine-containing aromatic ring, make it a valuable building block for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of drug discovery. The presence of a fluorine atom in the aromatic ring enhances the metabolic stability and binding affinity of the molecule, which are crucial factors in pharmaceutical design. Additionally, the chiral center at the (2S) configuration provides a scaffold for creating enantiomerically pure compounds, which are often required to achieve optimal pharmacological activity while minimizing side effects.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic properties. Research studies have demonstrated that fluorine substitution can significantly alter the electronic and steric properties of molecules, leading to more effective interactions with biological targets. This has prompted extensive exploration of fluorinated derivatives in both academic and industrial settings.

The synthesis of (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, are commonly employed to construct the desired molecular framework. These techniques ensure high yield and purity, which are essential for subsequent pharmaceutical applications.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The structural motif present in (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine aligns well with known pharmacophores that interact with specific biological receptors. For instance, analogs of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have revealed that modifications to the aromatic ring and side chain can fine-tune the binding properties of the molecule. This has led to the identification of novel derivatives with enhanced efficacy and selectivity.

The pharmaceutical industry has taken note of these developments and is actively exploring opportunities to incorporate (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine into new drug candidates. Collaborative efforts between academic researchers and industrial chemists have resulted in several preclinical studies evaluating the therapeutic potential of this compound. Initial findings suggest that it may exhibit significant benefits in treating conditions such as cancer, neurodegenerative disorders, and infectious diseases.

In conclusion, (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine (CAS No. 2248199-10-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.